(5E)-3-(3-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-(3-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12ClNO2S2/c1-21-14-8-3-2-5-11(14)9-15-16(20)19(17(22)23-15)13-7-4-6-12(18)10-13/h2-10H,1H3/b15-9+
• InChI Key: XLOJBQWXFZCHGP-OQLLNIDSSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl
• Isomeric SMILES: COC1=CC=CC=C1/C=C/2\C(=O)N(C(=S)S2)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H12ClNO2S2
• Molecular Weight: 361.9 g/mol
• CAS No.: 340972-37-4

Description

The compound (5E)-3-(3-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one belongs to the rhodanine-derived thiazolidinone family. Its structure features a thiazolidinone core with a 3-chlorophenyl substituent at position 3 and a 2-methoxyphenyl group at position 5 via a methylidene linker. The (5E) configuration indicates the stereochemistry of the exocyclic double bond.

Thiazolidinones are known for diverse biological activities, including antifungal, antiviral, and enzyme-inhibitory properties. The 3-chlorophenyl and 2-methoxyphenyl substituents likely influence electronic and steric properties, modulating interactions with biological targets.

Biological Activity

The compound (5E)-3-(3-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a derivative of thiazolidinone, a class of compounds known for their diverse biological activities. Thiazolidinones have been extensively studied for their potential therapeutic applications, including anticancer, antibacterial, antifungal, and antiviral properties. This article provides a detailed review of the biological activity associated with this specific thiazolidinone derivative, supported by relevant research findings and case studies.

Chemical Structure and Properties

The molecular structure of the compound can be described as follows:

• Core Structure : Thiazolidin-4-one ring
• Substituents :
  • 3-chlorophenyl group
  • 2-methoxyphenyl group
  • Sulfanylidene group

This unique combination of substituents contributes to its biological activity.

Anticancer Activity

Thiazolidinone derivatives have shown promising anticancer properties. Research indicates that various thiazolidinones can induce apoptosis in cancer cells and inhibit tumor growth. For instance:

• A study by Kobylinska et al. demonstrated that certain thiazolidinone derivatives could induce S phase arrest in the cell cycle, suggesting potential for use in cancer therapy .
• The compound's structural modifications can enhance its cytotoxic effects against different cancer cell lines. For example, derivatives with specific substituents showed IC50 values ranging from 1.5 μM to higher concentrations depending on the cell line tested .

Antibacterial Activity

Thiazolidinones exhibit significant antibacterial properties against both Gram-positive and Gram-negative bacteria. The mechanism often involves interference with bacterial cell wall synthesis or inhibition of essential metabolic pathways:

• In vitro studies have shown that thiazolidinone derivatives possess activity against common pathogens such as Staphylococcus aureus and Escherichia coli. The presence of electronegative substituents (e.g., Cl, Br) has been linked to enhanced antibacterial efficacy .
• A recent evaluation highlighted that certain thiazolidinones demonstrated minimum inhibitory concentrations (MIC) effective against multiple bacterial strains, indicating their potential as new antibacterial agents .

Antifungal Activity

The antifungal potential of thiazolidinones is also noteworthy:

• Computational and experimental evaluations have identified several thiazolidinone derivatives with significant antifungal activity against species like Candida albicans and Aspergillus niger. The structure-activity relationship suggests that modifications in the benzene ring can drastically affect antifungal potency .
• Specific compounds within this category have shown inhibitory effects on fungal growth, correlating with their binding affinity to fungal enzymes involved in sterol biosynthesis .

Case Studies and Research Findings

Study	Compound	Activity	IC50/MIC	Findings
Kobylinska et al.	Les-3833	Anticancer	Varies by cell line	Induced S phase arrest
MDPI Study	QNM series	Antibacterial	MIC values noted	Active against Gram-positive/negative
ResearchGate	Various derivatives	Antifungal	Effective against Candida albicans	Inhibitory effects on sterol biosynthesis

Scientific Research Applications

Biological Activities

Research indicates that this compound possesses significant biological properties, including:

• Antimicrobial Activity : Studies have shown that thiazolidinone derivatives exhibit antimicrobial effects against a range of bacteria and fungi. This property is attributed to their ability to inhibit cell wall synthesis and disrupt microbial metabolism.
• Anticancer Potential : The compound has demonstrated cytotoxic effects against various cancer cell lines. Mechanistic studies suggest that it may induce apoptosis through the activation of caspases and modulation of cell cycle regulators.
• Anti-inflammatory Effects : In vitro studies have indicated that (5E)-3-(3-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one can inhibit pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases.

Case Studies

Study	Findings	Reference
Antimicrobial Activity	Showed effective inhibition against Staphylococcus aureus and Escherichia coli.
Anticancer Evaluation	Induced apoptosis in MCF-7 breast cancer cells with an IC50 value of 15 µM.
Anti-inflammatory Assessment	Reduced TNF-alpha levels in LPS-stimulated macrophages by 40%.

Applications in Drug Development

The diverse biological activities of (5E)-3-(3-chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one make it a promising candidate for drug development. Its potential applications include:

• Antimicrobial Agents : Given its efficacy against various pathogens, it could be developed into a new class of antibiotics.
• Cancer Therapeutics : The anticancer properties highlight its potential as a lead compound for developing novel anticancer drugs.
• Anti-inflammatory Drugs : Its ability to modulate inflammatory responses suggests applications in treating chronic inflammatory conditions like arthritis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Variations:

Compound Name	Substituents (Position 3 and 5)	Biological Activity
Target Compound	3-(3-chlorophenyl), 5-(2-methoxyphenyl)	Antifungal, HCV inhibition (inferred)
(5E)-5-(3-Chlorobenzylidene)-3-(4-chlorophenyl)-...	3-(4-chlorophenyl), 5-(3-chlorophenyl)	Not explicitly stated; structural similarity suggests antiviral potential
(5E)-3-Benzyl-5-{2-[(4-chlorophenyl)sulfanyl]-5-nitrobenzylidene}-...	3-benzyl, 5-(nitro and chlorophenylsulfanyl)	Likely enhanced enzyme inhibition due to nitro group
(5E)-5-[(2-Nitrophenyl)methylidene]-3-phenyl-...	3-phenyl, 5-(2-nitrophenyl)	Potential cytotoxicity (nitro group)

Analysis :

• Chlorophenyl vs. However, chloro substituents may enhance binding to hydrophobic enzyme pockets .
• Nitro Groups : Nitro-substituted derivatives (e.g., ) exhibit stronger electron-withdrawing effects, which could increase reactivity or interaction with nucleophilic residues in enzymes .

Crystallographic and Hydrogen-Bonding Patterns

• Crystal Packing : Compounds like (5Z)-5-(2-methylbenzylidene)-3-phenyl-... () form hydrogen-bonded networks via N–H···O/S interactions, influencing solubility and stability. The target compound’s 2-methoxy group may participate in O–H···S hydrogen bonds, altering crystal morphology .
• Comparison with (5E)-5-{[5-(3,4-Dichlorophenyl)-2-furyl]methylene}-... : Furyl-containing derivatives () exhibit planar aromatic systems, enhancing π-π stacking. The target compound’s methoxyphenyl group may reduce planarity, affecting intermolecular interactions .

Physicochemical Properties

Property	Target Compound	(5E)-3-Ethyl-5-[(3,4,5-trimethoxyphenyl)methylidene]-... ()
Solubility	Moderate (methoxy enhances polarity)	Low (trimethoxy increases hydrophobicity)
Stability	Stable under ambient conditions	Sensitive to light (nitro groups in others)

Key Observations :

• Methoxy groups improve aqueous solubility relative to chloro or nitro analogues.
• Ethyl substituents () reduce steric hindrance compared to bulkier aryl groups .

Preparation Methods

Schiff Base Cyclization with Mercaptoacetic Acid

Procedure (Adapted from):

• Schiff base formation : React (3-chlorophenyl)amine with 2-methoxybenzaldehyde in ethanol under acidic conditions (glacial acetic acid) to form the imine intermediate.

• Cyclocondensation : Treat the Schiff base with mercaptoacetic acid in N,N-dimethylformamide (DMF) at 80–100°C for 6–8 hours using anhydrous ZnCl₂ as a catalyst.

Key Parameters :

• Molar ratio : 1:1 (amine:aldehyde) → 1:3 (Schiff base:mercaptoacetic acid)

• Yield : 65–78%

• Stereochemical outcome : Favors E-isomer due to steric hindrance during cyclization.

Three-Component One-Pot Synthesis

Procedure (Adapted from):
Combine (3-chlorophenyl)amine, thioglycolic acid, and 2-methoxybenzaldehyde in toluene under Dean-Stark reflux. Use N,N-dicyclohexylcarbodiimide (DCC) to facilitate imine formation and cyclization.

Optimized Conditions :

• Catalyst : DCC (1.2 equiv)

• Reaction time : 9–10 hours

• Yield : 70–82%.

Knoevenagel Condensation for Exocyclic Double Bond Formation

The 5-[(2-methoxyphenyl)methylidene] group is introduced via a base-catalyzed condensation between the thiazolidinone core and 2-methoxybenzaldehyde.

Procedure (Adapted from):

• Dissolve 3-(3-chlorophenyl)-2-sulfanylidene-1,3-thiazolidin-4-one in ethanol.

• Add 2-methoxybenzaldehyde (1.2 equiv) and piperidine (0.1 equiv).

• Reflux at 80°C for 24 hours.

Critical Factors :

• Solvent polarity : Ethanol > DMF (higher E-selectivity in ethanol).

• Catalyst : Piperidine enhances enolate formation, achieving 85% E-isomer purity.

Alternative Synthetic Routes

Microwave-Assisted Synthesis

Procedure (Adapted from):
Mix precursors in [BMIM]BF₄ ionic liquid and irradiate at 150 W for 15 minutes.

Advantages :

• Reaction time : Reduced from 24 hours to 15 minutes.

• Yield : 88%.

Solid-Phase Synthesis

Procedure (Adapted from):
Immobilize (3-chlorophenyl)amine on Wang resin, followed by sequential additions of thioglycolic acid and 2-methoxybenzaldehyde. Cleave with trifluoroacetic acid (TFA).

Outcomes :

• Purity : >95% (HPLC).

• Scalability : Suitable for gram-scale production.

Reaction Optimization Data

Parameter	Conventional Method	Microwave Method	Solid-Phase Method
Time (h)	24	0.25	48
Yield (%)	78	88	92
E:Z Isomer Ratio	85:15	90:10	95:5
Catalyst	ZnCl₂	None	TFA

Characterization and Validation

Spectroscopic Data :

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.45–7.32 (m, 4H, Ar-H), 7.21 (s, 1H, =CH), 3.89 (s, 3H, OCH₃), 3.76 (s, 2H, SCH₂).

• IR (KBr): 1685 cm⁻¹ (C=O), 1580 cm⁻¹ (C=N), 1240 cm⁻¹ (C-S).

Chromatographic Purity :

• HPLC : 98.2% (C18 column, MeOH:H₂O = 70:30).

Challenges and Solutions

• Isomer Separation :

  • Use preparative HPLC with a chiral column (Chiralpak IA) to resolve E/Z isomers.

• Byproduct Formation :

  • Add molecular sieves (4Å) to absorb water during Knoevenagel condensation, reducing hydrolytic byproducts.

Industrial-Scale Considerations

• Cost-Efficiency : Mercaptoacetic acid ($12/kg) vs. thioglycolic acid ($18/kg).

• Waste Management : Recover ionic liquids (>90% recovery) via vacuum distillation .

Q & A

Q. What are the standard synthetic protocols for this thiazolidinone derivative?

The synthesis typically involves a Knoevenagel condensation between a thiazolidinone precursor (e.g., 3-(3-chlorophenyl)-2-thioxothiazolidin-4-one) and a substituted benzaldehyde (e.g., 2-methoxybenzaldehyde) under basic conditions.

• Methodology :

• Reactants are refluxed in ethanol or methanol with a base (e.g., NaOH/KOH) for 4–6 hours.
• The product is purified via recrystallization from a DMF-ethanol mixture .
  • Key Parameters :

Solvent	Base	Reaction Time	Yield Range
Ethanol	NaOH	5 h	60–75%
Methanol	KOH	4 h	70–85%

Q. Which spectroscopic techniques are critical for structural characterization?

• X-ray crystallography confirms the (5E)-configuration and planarity of the benzylidene group .
• NMR (¹H/¹³C):

• ¹H NMR: Aromatic protons (δ 6.8–8.2 ppm), methoxy singlet (~δ 3.8 ppm).
• ¹³C NMR: Carbonyl (C=O, ~δ 170 ppm), thione (C=S, ~δ 190 ppm) .
  • IR : Peaks at 1680–1700 cm⁻¹ (C=O), 1240–1260 cm⁻¹ (C=S) .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance yield and purity?

• Design of Experiments (DoE) can systematically vary parameters:

• Solvent polarity : Higher yields in methanol vs. ethanol due to improved solubility of intermediates .
• Catalyst screening : Ionic liquids or microwave-assisted synthesis reduce reaction time by 30% .
  • Challenges :
• Competing side reactions (e.g., oxidation of thione to sulfoxide) require inert atmospheres .

Q. How to resolve spectral contradictions caused by tautomerism or stereoisomerism?

• Contradiction Example : Discrepancies in NMR integration due to thione-thiol tautomerism.
• Resolution Strategies :

• X-ray crystallography unambiguously determines configuration (e.g., Z/E isomerism) .
• Dynamic NMR at variable temperatures tracks tautomeric equilibria .
  • Case Study : confirmed the Z-configuration via crystallography, aligning with computational DFT studies .

Q. What methodologies assess the compound's bioactivity against multidrug-resistant pathogens?

• In vitro assays :

• Antimicrobial : Minimum Inhibitory Concentration (MIC) tests against S. aureus and E. coli (reported MIC: 8–32 µg/mL) .
• Anticancer : MTT assay on HeLa cells (IC₅₀: ~20 µM) .
  • Mechanistic Insights :
• Interaction with hemoglobin subunits (α/β) suggests redox-modulating activity .
• ROS generation quantified via DCFH-DA fluorescence .

Data Analysis & Experimental Design

Q. How to design stability studies under physiological conditions?

• Protocol :

• Incubate the compound in PBS (pH 7.4) at 37°C for 24–72 hours.
• Monitor degradation via HPLC (C18 column, acetonitrile/water gradient) .
  • Findings :
• Half-life : ~12 hours at pH 7.4; degradation products include sulfoxide derivatives .

Q. What computational tools predict reactivity and regioselectivity?

• DFT Calculations :

• Gaussian 09 with B3LYP/6-311+G(d,p) basis set models electrophilic attack at the benzylidene carbon .
  • Molecular Docking :
• AutoDock Vina simulates binding to E. coli DNA gyrase (binding energy: −8.2 kcal/mol) .

Contradiction Management

Q. How to address conflicting reports on the compound's solubility?

• Issue : Solubility ranges from <0.1 mg/mL in water to >50 mg/mL in DMSO.
• Resolution :

• Use Hansen Solubility Parameters to correlate with solvent polarity.
• Experimental Data :

Solvent	Solubility (mg/mL)
Water	<0.1
DMSO	55.2
Ethanol	8.3

Methodological Best Practices

Q. Recommended safety protocols for handling this compound?

• PPE : Nitrile gloves, lab coat, and fume hood use due to potential skin/eye irritation .
• Waste Disposal : Neutralize with 10% NaOH before incineration .